Cas no 36586-67-1 (Quinolinium,1-[(3-nitrophenyl)methyl]-, chloride (1:1))

• Product Name: Quinolinium,1-[(3-nitrophenyl)methyl]-, chloride (1:1)
• CAS No: 36586-67-1
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 306366
• PubChem ID: 16205095
• Update Time: 2025-04-19

Quinolinium,1-[(3-nitrophenyl)methyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-[(3-nitrophenyl)methyl]-, chloride (1:1)
• 1-[(3-nitrophenyl)methyl]quinolin-1-ium,chloride
• 1-((3-Nitrophenyl)methyl)quinolinium chloride
• 1-(3-nitrobenzyl)quinolinium chloride
• DTXSID80190074
• 36586-67-1
• NS00058905
• EINECS 253-117-6
• SCHEMBL9795042

• Inchi： 1S/C16H13N2O2.ClH/c19-18(20)15-8-3-5-13(11-15)12-17-10-4-7-14-6-1-2-9-16(14)17;/h1-11H,12H2;1H/q+1;/p-1
• InChI Key： MUBWEXZDRIKTRS-UHFFFAOYSA-M
• SMILES： [Cl-].[O-][N+](C1=CC=CC(=C1)C[N+]1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 286.9649
• Monoisotopic Mass: 300.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 47.02